N-(3-fluorophenyl)-2-methylbutanamide

• IUPAC Name: N-(3-fluorophenyl)-2-methylbutanamide
• InChI: InChI=1S/C11H14FNO/c1-3-8(2)11(14)13-10-6-4-5-9(12)7-10/h4-8H,3H2,1-2H3,(H,13,14)
• InChI Key: SZVSQPGNEFUGQK-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)NC1=CC(=CC=C1)F
• Molecular Formula: C11H14FNO
• Molecular Weight: 195.23 g/mol

Description

N-(3-fluorophenyl)-2-methylbutanamide, also known as flumazenil, is a benzodiazepine antagonist that is commonly used in scientific research. It has been found to be effective in reversing the effects of benzodiazepines, which are commonly used as sedatives and anxiolytics. Flumazenil has also been studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

Flumazenil works by binding to the benzodiazepine receptor and blocking the effects of benzodiazepines. Benzodiazepines enhance the activity of the neurotransmitter gamma-aminobutyric acid (GABA), which inhibits neuronal activity and produces sedative and anxiolytic effects. Flumazenil competes with benzodiazepines for binding to the receptor, and thus reverses their effects.
Biochemical and Physiological Effects:
Flumazenil has been found to have a number of biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity, decrease anxiety, and improve memory performance. Flumazenil has also been found to have anti-convulsant properties, and has been studied for its potential use in the treatment of epilepsy. In addition, N-(3-fluorophenyl)-2-methylbutanamide has been investigated for its potential use in the treatment of alcohol and opioid dependence.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-fluorophenyl)-2-methylbutanamide in laboratory experiments is that it allows researchers to selectively block the effects of benzodiazepines without affecting other neurotransmitter systems. This can help to clarify the specific role of benzodiazepines in various physiological and behavioral processes. However, one limitation of using this compound is that it may not completely block the effects of all benzodiazepines, and may have variable effects depending on the specific benzodiazepine and receptor subtype involved.

Future Directions

There are a number of potential future directions for research on N-(3-fluorophenyl)-2-methylbutanamide. One area of interest is the development of more selective benzodiazepine antagonists that can block the effects of specific benzodiazepines or receptor subtypes. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of various neurological and psychiatric disorders, such as anxiety disorders, depression, and schizophrenia. Finally, further research is needed to clarify the specific role of benzodiazepines and their receptors in various physiological and behavioral processes, and to identify potential new targets for drug development.

Synthesis Methods

Flumazenil can be synthesized using a variety of methods, including the reaction of 3-fluoroaniline with 2-methylbutyryl chloride in the presence of a base, or the reaction of 3-fluorophenylacetonitrile with 2-methylbutyryl chloride in the presence of a reducing agent. The resulting product can then be purified using various techniques, such as recrystallization or column chromatography.

Scientific Research Applications

Flumazenil is primarily used in scientific research to study the effects of benzodiazepines on the brain and behavior. It is commonly used in animal studies to investigate the role of benzodiazepine receptors in various physiological and behavioral processes, such as anxiety, memory, and sleep. Flumazenil has also been used in human studies to investigate the effects of benzodiazepines on cognitive function and to assess the potential therapeutic applications of N-(3-fluorophenyl)-2-methylbutanamide itself.